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Compound of Interest

Compound Name: 16-Ketoestradiol

Cat. No.: B023899 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide comprehensive guidance on the procurement, handling, and

utilization of 16-Ketoestradiol reference standards for research and development purposes.

Detailed protocols for analytical quantification and biological activity assessment are included

to ensure accurate and reproducible results.

Sourcing 16-Ketoestradiol Reference Standards
High-purity 16-Ketoestradiol reference standards are critical for accurate analytical

measurements and meaningful biological experiments. Several reputable suppliers specialize

in the provision of such standards. When purchasing, it is essential to obtain a Certificate of

Analysis (CoA) to verify the identity, purity, and concentration of the standard.

Table 1: Recommended Suppliers of 16-Ketoestradiol Reference Standards
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Supplier Product Name CAS Number
Purity
Specification

Formulation

Cayman

Chemical
16-Ketoestradiol 566-75-6 ≥95%[1] A solid[1]

MedChemExpres

s
16-Ketoestradiol 566-75-6 Not specified Not specified

APExBIO 16-Ketoestradiol 566-75-6 High-purity Not specified

Overview of 16-Ketoestradiol
16-Ketoestradiol is an active metabolite of the endogenous estrogen, estrone.[1][2][3] It is

formed through the oxidation of the C-16 hydroxyl group of an estriol or 16-epiestriol

intermediate.[1][3] This metabolite has been shown to bind to both estrogen receptor α (ERα)

and ERβ, with IC50 values of 112.2 nM and 50.1 nM for the human receptors, respectively.[1]

[3] Its role in estrogenic signaling pathways makes it a compound of interest in cancer

research, endocrinology, and drug development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 16-Ketoestradiol is provided below.

Table 2: Chemical and Physical Data for 16-Ketoestradiol

Property Value

Molecular Formula C₁₈H₂₂O₃[1][4]

Molecular Weight 286.4 g/mol [1]

CAS Number 566-75-6[4]

Appearance Solid[5]

Solubility
Slightly soluble in DMSO, Ethanol, and

Methanol[1]

Storage Temperature -20°C[1]
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Experimental Protocols
Quantitative Analysis by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)
This protocol outlines a method for the quantitative analysis of 16-Ketoestradiol in biological

samples, such as serum, using an LC-MS/MS system. The use of a stable isotope-labeled

internal standard is recommended for optimal accuracy and precision.

Materials:

16-Ketoestradiol reference standard

Deuterated 16-Ketoestradiol (or a suitable estrogen analog like d3-E3) as an internal

standard (IS)[6]

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Ultrapure water

Solid Phase Extraction (SPE) cartridges (e.g., Agilent Bond Elut Plexa)[7]

Serum sample

Protocol:

Standard Stock Solution Preparation:

Accurately weigh a precise amount of the 16-Ketoestradiol reference standard.

Dissolve in methanol to prepare a stock solution of 1 mg/mL.

Store the stock solution at -20°C.

Working Standard and Internal Standard Preparation:
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Prepare a series of working standard solutions by serially diluting the stock solution with

methanol to create a calibration curve (e.g., 1 pg/mL to 1000 pg/mL).[2]

Prepare a working solution of the internal standard at a fixed concentration (e.g., 10

ng/mL).

Sample Preparation (Solid Phase Extraction):

To 100 µL of serum, add 400 µL of 0.5% formic acid in water.[7]

Spike the sample with the internal standard solution.

Condition the SPE cartridge with methanol followed by water.[8]

Load the pre-treated serum sample onto the cartridge.

Wash the cartridge with a low-organic solvent mixture (e.g., 10% methanol in water).[8]

Elute the analytes with methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[7]

Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 100 µL of

50:50 methanol/water).[7]

LC-MS/MS Analysis:

HPLC System: A system such as the Agilent InfinityLab or similar.[7]

Column: A C18 reversed-phase column (e.g., Agilent InfinityLab Poroshell HPH-C8, 2.1

mm × 50 mm, 2.7 µm).[7]

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to separate 16-Ketoestradiol from other matrix components.

A typical gradient might start at 30% B, increase to 95% B over 8 minutes, hold for 2

minutes, and then return to initial conditions.
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Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI) in either positive or negative mode.

Detection: Multiple Reaction Monitoring (MRM). The specific precursor and product ion

transitions for 16-Ketoestradiol and the internal standard should be optimized.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the working standards.

Determine the concentration of 16-Ketoestradiol in the samples by interpolating their

peak area ratios from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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